Cas no 2227828-93-3 ((1RS,2SR)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid)

• Product Name: (1RS,2SR)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid
• CAS No: 2227828-93-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6386040
• PubChem ID: 165760390
• Update Time: 2025-07-10

(1RS,2SR)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1RS,2SR)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid
• (1RS,2SR)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclohexane-1-carboxylic acid
• EN300-1565689
• 2227828-93-3

• Inchi： 1S/C28H34N2O5/c1-2-3-15-25(26(31)29-24-16-9-8-14-22(24)27(32)33)30-28(34)35-17-23-20-12-6-4-10-18(20)19-11-5-7-13-21(19)23/h4-7,10-13,22-25H,2-3,8-9,14-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t22-,24+,25-/m0/s1
• InChI Key： PIGKAPOQCCHZGY-CAOCKLPOSA-N
• SMILES： OC([C@H]1CCCC[C@H]1NC([C@H](CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 105Ų

Additional information on (1RS,2SR)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid

Comprehensive Analysis of (1RS,2SR)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid (CAS No. 2227828-93-3)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, (1RS,2SR)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid (CAS No. 2227828-93-3) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional groups, plays a pivotal role in modern drug development and bioconjugation strategies. Its Fmoc-protected amino acid moiety makes it particularly valuable for solid-phase peptide synthesis (SPPS), a technique widely employed in the production of therapeutic peptides and peptidomimetics.

The compound's cyclohexane-1-carboxylic acid backbone provides structural rigidity, which is often leveraged to enhance the stability and bioavailability of peptide-based drugs. Researchers are increasingly focusing on such modified amino acid derivatives to address challenges in drug delivery and target specificity. With the growing demand for personalized medicine and precision therapeutics, compounds like CAS 2227828-93-3 are gaining attention for their potential in creating next-generation biologics.

One of the most searched questions in peptide chemistry relates to "Fmoc deprotection conditions" and "amino acid coupling efficiency." In this context, (1RS,2SR)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid serves as an excellent case study. The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group in this compound can be selectively removed under mild basic conditions (typically piperidine in DMF), making it compatible with sensitive peptide sequences. This property aligns perfectly with current trends toward greener chemistry and reduced side reactions in SPPS.

From a structural perspective, the compound's hexanamido linker offers valuable flexibility in molecular design. This feature is particularly relevant in the development of peptide-drug conjugates (PDCs), a hot topic in oncology research. The ability to incorporate both hydrophobic (cyclohexane) and hydrophilic (carboxylic acid) elements makes this building block versatile for creating amphiphilic drug candidates with improved membrane permeability.

Analytical chemists frequently search for "HPLC methods for Fmoc-amino acids" and "mass spectrometry characterization of peptide intermediates." For CAS 2227828-93-3, reverse-phase HPLC with UV detection at 265-280 nm (characteristic of the Fmoc chromophore) provides reliable quality control. The compound's molecular weight and fragmentation pattern are also well-suited for ESI-MS analysis, crucial for verifying synthesis intermediates in complex peptide assembly processes.

The pharmaceutical industry's shift toward continuous manufacturing and flow chemistry has increased demand for well-characterized building blocks like this compound. Its stability under various processing conditions makes it suitable for automated synthesis platforms. Moreover, the growing interest in macrocyclic peptides and constrained peptidomimetics has further highlighted the importance of such structurally diverse amino acid derivatives in medicinal chemistry.

In conclusion, (1RS,2SR)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid represents a sophisticated tool in modern peptide engineering. Its combination of Fmoc protection, cyclohexane rigidity, and carboxylic acid functionality addresses multiple challenges in drug development. As research continues to explore novel peptide therapeutics and targeted drug delivery systems, compounds like CAS 2227828-93-3 will remain essential building blocks in the chemist's toolbox.